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Compound of Interest

Compound Name: N-Acetyl-L-methionine-D3

Cat. No.: B12412049 Get Quote

Application Note

Introduction
N-Acetyl-L-methionine-D3 is the deuterated form of N-Acetyl-L-methionine, a derivative of the

essential amino acid L-methionine. Due to its isotopic label, N-Acetyl-L-methionine-D3 serves

as a valuable tool in metabolic studies, particularly in mass spectrometry-based proteomics and

metabolomics.[1][2] It is metabolically equivalent to L-methionine, allowing it to be incorporated

into proteins and participate in various metabolic pathways, such as the S-adenosylmethionine

(SAM) cycle, which is central to cellular methylation events.[1][3][4] The stable isotope label

enables the tracing and quantification of methionine metabolism and protein synthesis in cell

culture models.[2]

This document provides detailed protocols for the preparation, storage, and quality control of

N-Acetyl-L-methionine-D3 stock solutions for use in cell culture experiments.

Physicochemical Properties and Solubility
Proper preparation of stock solutions requires an understanding of the physicochemical

properties of N-Acetyl-L-methionine-D3. The following table summarizes key information for

its non-deuterated counterpart, which is expected to have very similar properties.
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Property Value Reference

Molecular Formula C₇H₁₀D₃NO₃S [5]

Molecular Weight 194.27 g/mol [5]

Appearance White to off-white solid [5]

Solubility (N-Acetyl-L-

methionine)

Methanol: 100 mg/mLDMSO:

38 mg/mL (198.69 mM)Water:

125 mg/mL (with sonication)

[6][7][8]

Solubility (L-Methionine-d3) PBS (pH 7.2): 10 mg/mL [9]

Recommended Solvents for Stock Solution
Preparation
The choice of solvent depends on the experimental requirements and the desired stock

concentration.

Solvent Concentration Notes

Sterile Deionized Water Up to 125 mg/mL

May require sonication to fully

dissolve. Recommended for

most cell culture applications

to avoid solvent toxicity.[7]

Phosphate-Buffered Saline

(PBS)

Up to 10 mg/mL (for L-

Methionine-d3)

Physiologically compatible and

suitable for direct addition to

cell culture media.[9]

Dimethyl Sulfoxide (DMSO) Up to 38 mg/mL

Use fresh, anhydrous DMSO.

[8] The final concentration of

DMSO in the cell culture

medium should be kept low

(typically <0.5%) to avoid

cytotoxicity.
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Experimental Protocols
Protocol 1: Preparation of a 100 mM N-Acetyl-L-
methionine-D3 Stock Solution in Sterile Water
This protocol is recommended for most standard cell culture applications.

Materials:

N-Acetyl-L-methionine-D3 powder

Sterile, deionized water (cell culture grade)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Vortex mixer

Water bath sonicator (optional)

Procedure:

Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the

mass of N-Acetyl-L-methionine-D3 needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.1 mol/L x 0.01 L x 194.27 g/mol = 0.19427 g (194.27 mg)

Weigh the compound: In a sterile environment (e.g., a biological safety cabinet), accurately

weigh 194.27 mg of N-Acetyl-L-methionine-D3 powder and transfer it to a sterile 15 mL

conical tube.

Dissolve the compound: Add 8-9 mL of sterile deionized water to the conical tube. Vortex

thoroughly for 1-2 minutes. If the compound does not fully dissolve, use a water bath
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sonicator for 5-10 minutes.

Adjust the final volume: Once completely dissolved, add sterile deionized water to bring the

final volume to 10 mL.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe

filter into a new sterile conical tube.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw

cycles.

Protocol 2: Preparation of a 100 mM N-Acetyl-L-
methionine-D3 Stock Solution in DMSO
This protocol is suitable for achieving higher stock concentrations.

Materials:

N-Acetyl-L-methionine-D3 powder

Anhydrous, sterile-filtered DMSO

Sterile conical tubes

Sterile syringes

Procedure:

Weigh the compound: As in Protocol 1, weigh 194.27 mg of N-Acetyl-L-methionine-D3 and

place it in a sterile conical tube.

Dissolve in DMSO: In a sterile environment, add 8-9 mL of anhydrous, sterile-filtered DMSO

to the tube. Vortex until the powder is completely dissolved.

Final Volume Adjustment: Adjust the final volume to 10 mL with sterile DMSO.

Aliquoting and Storage: Aliquot the solution into sterile, single-use tubes.
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Note: When using a DMSO stock solution, ensure the final concentration of DMSO in the cell

culture medium is not cytotoxic.

Storage and Stability
Proper storage is crucial to maintain the integrity of the N-Acetyl-L-methionine-D3 stock

solution.

Storage Temperature Shelf Life Notes

-20°C 1 month
Protect from light. Suitable for

short-term storage.[1]

-80°C 6 months

Protect from light.

Recommended for long-term

storage.[1]

Important: Avoid repeated freeze-thaw cycles as this can degrade the compound. Aliquoting is

highly recommended.

Application in Cell Culture: Metabolic Labeling
N-Acetyl-L-methionine-D3 is commonly used for metabolic labeling in techniques like Stable

Isotope Labeling by Amino Acids in Cell Culture (SILAC).

General Workflow:

Prepare SILAC medium: Use a custom cell culture medium that lacks L-methionine.

Supplement with N-Acetyl-L-methionine-D3: Add the prepared stock solution to the

methionine-free medium to achieve the desired working concentration. The optimal

concentration may vary depending on the cell type and experimental goals but a common

starting point is to replace the normal methionine concentration in the medium. For some

methionine analogs, a concentration of 100 µM has been used.[10]

Cell Culture: Culture the cells in the "heavy" medium for a sufficient number of cell divisions

(typically at least five) to ensure near-complete incorporation of the deuterated amino acid

into the proteome.[11]
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Experimental Treatment: Perform the desired experimental treatment on the labeled cells.

Sample Collection and Analysis: Harvest the cells, extract proteins, and analyze by mass

spectrometry to quantify changes in protein synthesis and abundance.

Quality Control
To ensure the accuracy of experimental results, it is important to perform quality control checks

on the prepared stock solution.

QC Parameter Method Purpose

Concentration Verification
UV-Vis Spectrophotometry or

HPLC

To confirm the actual

concentration of the stock

solution.

Isotopic Enrichment Mass Spectrometry
To verify the level of deuterium

incorporation in the compound.

Sterility
Culture a small aliquot in

sterile microbiological broth

To ensure the stock solution is

free from microbial

contamination.

pH pH meter

To ensure the pH of the stock

solution is compatible with the

cell culture medium.

Visualizations
S-Adenosylmethionine (SAM) Cycle
The following diagram illustrates the central role of methionine in the S-adenosylmethionine

(SAM) cycle, a key pathway for cellular methylation reactions. N-Acetyl-L-methionine-D3
enters this pathway after being converted to L-methionine-D3.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12412049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methionine Metabolism

Methylation Targets

N-Acetyl-L-methionine-D3 L-Methionine-D3Deacetylation

S-Adenosylmethionine-D3 (SAM)

Methionine
Adenosyltransferase

S-Adenosylhomocysteine-D3 (SAH)
Methyltransferases

(DNA, RNA, Proteins)

DNA

Methylation

RNA

Methylation

Proteins

Methylation

Homocysteine-D3
SAH Hydrolase

Methionine Synthase

Click to download full resolution via product page

Caption: The S-Adenosylmethionine (SAM) Cycle.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps for preparing a sterile stock solution of N-Acetyl-L-
methionine-D3.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12412049?utm_src=pdf-body-img
https://www.benchchem.com/product/b12412049?utm_src=pdf-body
https://www.benchchem.com/product/b12412049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh N-Acetyl-L-methionine-D3 Powder

Dissolve in Sterile Solvent
(e.g., Water or DMSO)

Vortex/Sonicate until Dissolved

Adjust to Final Volume

Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Store at -80°C

End

Click to download full resolution via product page

Caption: Workflow for Preparing N-Acetyl-L-methionine-D3 Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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